Cas no 1187166-41-1 (2-(2,6-Dimethylbenzoyl)-5-methylpyridine)

2-(2,6-Dimethylbenzoyl)-5-methylpyridine is a specialized organic compound featuring a pyridine core substituted with a 2,6-dimethylbenzoyl group at the 2-position and a methyl group at the 5-position. This structure imparts unique reactivity and selectivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its aromatic and carbonyl functionalities enable versatile transformations, such as nucleophilic additions or coupling reactions, while the steric influence of the dimethylbenzoyl moiety enhances regiocontrol in synthetic pathways. The compound’s stability under standard conditions ensures consistent handling and storage. Its well-defined molecular architecture supports applications in ligand design and catalysis, particularly where sterically hindered motifs are required.

2-(2,6-Dimethylbenzoyl)-5-methylpyridine structure

1187166-41-1 structure

Product Name:2-(2,6-Dimethylbenzoyl)-5-methylpyridine

CAS No:1187166-41-1

MF:C₁₅H₁₅NO

MW:225.285703897476

CID:4684533

Update Time:2025-05-22

2-(2,6-Dimethylbenzoyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-(2,6-Dimethylbenzoyl)-5-methylpyridine
- (2,6-Dimethylphenyl)(5-methylpyridin-2-yl)methanone
- Inchi： 1S/C15H15NO/c1-10-7-8-13(16-9-10)15(17)14-11(2)5-4-6-12(14)3/h4-9H,1-3H3
- InChI Key： WRORIQBOYUGKJO-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CN=1)C1C(C)=CC=CC=1C

Computed Properties

Exact Mass: 225.115
Monoisotopic Mass: 225.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30

2-(2,6-Dimethylbenzoyl)-5-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	202903-1g	2-(2,6-Dimethylbenzoyl)-5-methylpyridine	1187166-41-1	97%	1g	￡554.00	2022-03-01
Fluorochem	202903-2g	2-(2,6-Dimethylbenzoyl)-5-methylpyridine	1187166-41-1	97%	2g	￡837.00	2022-03-01
Fluorochem	202903-5g	2-(2,6-Dimethylbenzoyl)-5-methylpyridine	1187166-41-1	97%	5g	￡1702.00	2022-03-01
Chemenu	CM488140-1g	(2,6-Dimethylphenyl)(5-methylpyridin-2-yl)methanone	1187166-41-1	97%	1g	$367	2022-06-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1781730-1g	(2,6-Dimethylphenyl)(5-methylpyridin-2-yl)methanone	1187166-41-1	97%	1g	￥12230.00	2024-08-09

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Additional information on 2-(2,6-Dimethylbenzoyl)-5-methylpyridine

2-(2,6-Dimethylbenzoyl)-5-methylpyridine: A Comprehensive Overview

The compound with CAS No. 1187166-41-1, commonly referred to as 2-(2,6-Dimethylbenzoyl)-5-methylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a benzoyl group and methyl substituents. The benzoyl group (C₇H₇O) attached to the pyridine ring at the 2-position and the methyl group at the 5-position of the pyridine ring contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 2-(2,6-Dimethylbenzoyl)-5-methylpyridine as a versatile building block in organic synthesis. Its ability to undergo various nucleophilic aromatic substitution reactions and cross-coupling reactions makes it an invaluable intermediate in the construction of complex molecular frameworks. For instance, researchers have successfully utilized this compound in the synthesis of heterocyclic compounds with potential applications in drug discovery and materials development.

In the realm of pharmaceutical chemistry, 2-(2,6-Dimethylbenzoyl)-5-methylpyridine has shown promise as a precursor for bioactive molecules. Its ability to form stable complexes with metal ions has led to its exploration in the development of metallo-drugs, which are designed to target specific biological pathways. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and anti-cancer properties, making them potential candidates for further preclinical studies.

The structural features of this compound also make it an attractive candidate for applications in materials science. Its planar geometry and conjugated π-system enable it to serve as a building block for constructing two-dimensional (2D) materials, such as covalent organic frameworks (COFs) and graphene analogs. These materials hold great potential for use in energy storage devices, sensors, and electronic devices due to their high surface area and excellent electronic properties.

From a synthetic perspective, the preparation of 2-(2,6-Dimethylbenzoyl)-5-methylpyridine involves a multi-step process that typically begins with the synthesis of the benzoyl derivative followed by its coupling with a methyl-substituted pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield rates. These improvements have facilitated its wider adoption in both academic research and industrial applications.

In conclusion, 2-(2,6-Dimethylbenzoyl)-5-methylpyridine (CAS No. 1187166-41-1) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with its ability to participate in a wide range of chemical reactions, positions it as an essential intermediate in modern organic synthesis. As ongoing research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.